Cas no 2228423-42-3 (1-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethylcyclopropan-1-ol
• CAS No: 2228423-42-3
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6190991
• PubChem ID: 165650538
• Update Time: 2025-08-05

1-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethylcyclopropan-1-ol
• 2228423-42-3
• 1-[2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethyl]cyclopropan-1-ol
• EN300-1752322

• Inchi： 1S/C15H21NO/c1-2-16-10-6-13-11-12(3-4-14(13)16)5-7-15(17)8-9-15/h3-4,11,17H,2,5-10H2,1H3
• InChI Key： GONQYIWNUUOPGV-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=CC3=C(C=2)CCN3CC)CC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-2-(1-ethyl-2,3-dihydro-1H-indol-5-yl)ethylcyclopropan-1-ol

1-(2-(1-Ethyl-2,3-dihydro-1H-indol-5-yl)ethyl)cyclopropanol: A Comprehensive Overview

The compound 1-(2-(1-Ethyl-2,3-dihydro-1H-indol-5-yl)ethyl)cyclopropanol (CAS No: 2228423-42-3) is a complex organic molecule with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery.

The molecular structure of 1-(2-(1-Ethyl-2,3-dihydro-1H-indol-5-yl)ethyl)cyclopropanol consists of a cyclopropane ring attached to an indole moiety through an ethyl chain. The indole group, a heterocyclic aromatic system with nitrogen at position 1, is a common structural motif in many bioactive compounds. The presence of the cyclopropane ring introduces additional strain and reactivity, making this compound a promising candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of indole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the ability of these compounds to modulate enzyme activity, particularly in the context of neurodegenerative diseases and cancer. The cyclopropane ring in this compound adds another layer of complexity, as it can participate in unique interactions with biological targets.

One of the key areas of research involving 1-(2-(1-Ethyl-2,3-dihydro-1H-indol-5-yl)ethyl)cyclopropanol is its potential as a lead compound in drug design. Scientists have investigated its ability to inhibit key enzymes involved in cellular signaling pathways. For example, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are critical regulators of cell growth and proliferation.

In addition to its enzymatic activity, this compound has also been studied for its effects on cellular processes such as apoptosis and oxidative stress. Experimental data suggest that indole-containing compounds like this one may possess antioxidant properties, making them candidates for the development of anti-inflammatory agents.

The synthesis of 1-(2-(1-Ethyl-2,3-dihydro-1H-indol-5-yl)ethyl)cyclopropanol involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of transition metal catalysts and stereo-selective reactions.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help ensure the reliability of experimental results.

Looking ahead, the future research directions for 1-(2-(1-Ethyl